Cas no 162100-82-5 (Benzoic acid, 2-chloro-5-methyl-4-nitro-)

• Product Name: Benzoic acid, 2-chloro-5-methyl-4-nitro-
• CAS No: 162100-82-5
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD25959723
• CID: 3805651
• PubChem ID: 10632473
• Update Time: 2025-10-18

Benzoic acid, 2-chloro-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-methyl-4-nitro-
• 2-Chloro-5-methyl-4-nitrobenzoic Acid
• 162100-82-5
• AC4608
• SY129586
• AKOS027359135
• SCHEMBL8526398
• OPXHWEVLBGQQRA-UHFFFAOYSA-N
• MFCD25959723
• 2-Chloro-5-methyl-4-nitrobenzoicAcid

• MDL： MFCD25959723
• Inchi： 1S/C8H6ClNO4/c1-4-2-5(8(11)12)6(9)3-7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： OPXHWEVLBGQQRA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 214.9985354Da
• Monoisotopic Mass: 214.9985354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 364.6±42.0 °C at 760 mmHg
• Flash Point: 174.3±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzoic acid, 2-chloro-5-methyl-4-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzoic acid, 2-chloro-5-methyl-4-nitro-

Benzoic acid, 2-chloro-5-methyl-4-nitro- (CAS No. 162100-82-5): A Comprehensive Overview in Modern Chemical Biology

Benzoic acid, 2-chloro-5-methyl-4-nitro-, identified by its Chemical Abstracts Service number (CAS No. 162100-82-5), is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a benzene ring substituted with a chlorine atom at the 2-position, a methyl group at the 5-position, and a nitro group at the 4-position, exhibits a range of intriguing chemical behaviors that make it valuable in various research applications.

The structural configuration of Benzoic acid, 2-chloro-5-methyl-4-nitro- imparts distinct reactivity patterns, making it a versatile intermediate in synthetic chemistry. The presence of electron-withdrawing groups such as the nitro and chloro substituents enhances its participation in electrophilic aromatic substitution reactions, while the methyl group influences its electronic properties and solubility characteristics. These features have positioned this compound as a key building block in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical research.

In recent years, Benzoic acid, 2-chloro-5-methyl-4-nitro- has been explored for its potential applications in medicinal chemistry. Its molecular framework suggests compatibility with biological targets, making it a candidate for developing novel therapeutic agents. Specifically, the nitro group can be reduced to an amine, introducing a polar functional group that may enhance binding affinity to biological receptors. This transformation has been investigated in the context of designing small-molecule inhibitors for various diseases.

Moreover, the halogenated aromatic ring system of Benzoic acid, 2-chloro-5-methyl-4-nitro- offers opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. Researchers have leveraged these transformations to create derivatives with enhanced pharmacological properties, including improved metabolic stability and reduced toxicity.

The compound's utility extends beyond pharmaceutical applications into materials science. Its ability to participate in polymerization reactions and form coordination complexes with metal ions has been explored for developing advanced materials with tailored properties. For instance, metal-organic frameworks (MOFs) incorporating Benzoic acid, 2-chloro-5-methyl-4-nitro- as a ligand have shown promise in gas storage and separation technologies due to their high surface area and tunable pore sizes.

Recent studies have also highlighted the role of Benzoic acid, 2-chloro-5-methyl-4-nitro- in computational chemistry and molecular modeling. Its well-defined structure allows for accurate simulations of its interactions with biological molecules, aiding in the rational design of drugs. High-throughput virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The synthesis of Benzoic acid, 2-chloro-5-methyl-4-nitro- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration followed by chlorination and methylation of benzoic acid derivatives. Advances in catalytic methods have improved the efficiency of these reactions, reducing environmental impact while maintaining high selectivity.

In conclusion, Benzoic acid, 2-chloro-5-methyl-4-nitro- (CAS No. 162100-82-5) is a multifaceted compound with broad applications in chemical biology and materials science. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery and material development. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.